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Compound of Interest

Compound Name: NF023

Cat. No.: B15601756

For Researchers, Scientists, and Drug Development Professionals

Introduction

NF023 is a potent and selective antagonist of the P2X1 purinergic receptor, a ligand-gated ion
channel activated by extracellular adenosine triphosphate (ATP). It also acts as a selective
inhibitor of the a-subunits of Gaol/i proteins.[1] As a suramin analog, NF023 is a valuable tool
for studying the physiological and pathological roles of P2X1 receptors and Gao/i-mediated
signaling in various cellular processes, including neurotransmission, inflammation, and platelet
aggregation.[2] These application notes provide a comprehensive guide to preparing and
utilizing NF023 stock solutions for in vitro cell culture experiments.

Mechanism of Action

NF023 exerts its inhibitory effects through two primary mechanisms. Firstly, it acts as a
competitive and reversible antagonist at P2X1 receptors, blocking the influx of cations (e.g.,
Ca?*, Na*) in response to ATP binding.[1][2] Secondly, it directly antagonizes the Ga subunits
of the Go/Gi family of G-proteins, thereby inhibiting their downstream signaling cascades.[1]
This dual activity makes NF023 a specific tool for dissecting purinergic and G-protein-coupled
signaling pathways.

Quantitative Data Summary

For ease of reference, the key quantitative data for NF023 are summarized in the table below.
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Property

Value

Reference

Molecular Formula

CssH20N4Nas021Se

[1]

Molecular Weight 1162.88 g/mol
Appearance White to off-white solid
B Soluble in water (up to 100
Solubility [1][3]

mg/mL)

Storage Temperature

2-8°C (for solid form)

Purity =>95% (HPLC)

ICso (human P2X1) 0.21 pM [11[3]
ICs0 (human P2X3) 28.9 uM [1][3]
ICs0 (human P2X2) > 50 uM [1][3]
ICs0 (human P2X4) > 100 uM [1][3]
ECso (Gaoli) ~300 nM [1]

Signaling Pathway Inhibition by NF023

The following diagram illustrates the points of inhibition by NF023 in the P2X1 receptor and

Gaoli protein signaling pathways.
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Caption: NF023 inhibits P2X1 receptor activation and Gao/i protein signaling.

Experimental Protocols
Materials

* NF023 powder

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Vortex mixer

0.22 um sterile syringe filter (optional, for ensuring sterility)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Preparation of 10 mM NF023 Stock Solution
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This protocol describes the preparation of a 10 mM stock solution, a common starting

concentration for cell culture experiments.

Pre-warm Solvent: Bring the sterile water or PBS to room temperature.

Weigh NF023: Accurately weigh the required amount of NF023 powder in a sterile
microcentrifuge tube. For 1 mL of a 10 mM solution, you will need 1.163 mg of NF023 (based
on a molecular weight of 1162.88 g/mol ).

Dissolve the Compound: Add the appropriate volume of sterile water or PBS to the tube
containing the NF023 powder.

Vortex: Vortex the solution thoroughly until the powder is completely dissolved. The solution
should be clear and colorless.

Sterile Filtration (Optional): For critical applications requiring absolute sterility, filter the stock
solution through a 0.22 um sterile syringe filter into a new sterile tube.

Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for long-term storage. For short-
term storage (a few days), the solution can be kept at 2-8°C.

General Experimental Workflow for Cell-Based Assays

The following diagram outlines a typical workflow for utilizing the NF023 stock solution in a cell-

based assay, such as measuring the inhibition of ATP-induced calcium influx.
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Caption: A general workflow for using NF023 in cell-based assays.

Safety and Handling
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Based on available safety data sheets, NF023 is not classified as a hazardous substance.[4]
However, it is recommended to follow standard laboratory safety practices. Wear appropriate
personal protective equipment, including a lab coat, gloves, and safety glasses, when handling
the compound. Avoid inhalation of the powder and contact with skin and eyes. In case of
accidental contact, wash the affected area thoroughly with water.

Conclusion

NF023 is a valuable pharmacological tool for investigating purinergic and G-protein signaling in
cell culture. Proper preparation and handling of the stock solution are crucial for obtaining
reliable and reproducible experimental results. The protocols and information provided in these
application notes offer a comprehensive guide for researchers to effectively utilize NF023 in
their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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